Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Chemical and Physical Properties of
Picloxydine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Picloxydine

CAS No.: 5636-92-0

Cat. No.: S007018

The following table consolidates the fundamental chemical and physical data for picloxydine:

Property Value | Description

CAS Number 5636-92-0 [1] [2]

Molecular Formula C20H24CI2N10 [1] [2]

Molecular Weight 475.38 g/mol [1] [2]

Common Name Picloxydine [2]

Chemical Structure A heterocyclic bis-biguanide [1] [3]
Density 1.50 £ 0.1 g/cm3 [1]

Boiling Point 703.8 °C at 760 mmHg [2]

Flash Point 379.5 °C [2]

Storage Condition Store in a cool, dry place [1]
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Therapeutic Applications and Biological Activity

Picloxydine's primary documented use is as a topical antiseptic.

Aspect Description
Primary Antibacterial and antiplaque agent [1] [2].
Activity

Mechanism of  As a biguanide, its activity is often attributed to the disruption of bacterial cell
Action membranes [3]. Its structural features are similar to the amino acid arginine, and it
carries a highly electron-rich 1t-conjugated functional moiety [3].

| Key Applications | - Ophthalmic Care: Used in eye drops (e.g., marketed as Vitabact) for conditions like
trachoma and for prophylaxis before and after intravitreal injections to prevent infectious complications [4]

[3].

e Oral Care: Shows effectiveness in reducing oral aerobic and anaerobic organisms [2].
¢ Surface Disinfection: Formulated in disinfectants for non-autoclavable hospital equipment [1]. |

Experimental Data and Protocols

Recent clinical studies have evaluated the efficacy of picloxydine for ocular use. The table below

summarizes a key in-vitro methodology and findings.

Experimental

Details
Element

Study Objective To evaluate the efficacy of picloxydine (Vitabact) against conjunctival bacterial
isolates, including antibiotic-resistant strains [4].

Methodology Microdilution Test: Used to determine the Minimal Inhibition Concentration
(MIC) of picloxydine against bacterial isolates from patient conjunctival swabs [4].
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Experimental .
Details
Element

Tested Isolates Coagulase-negative Staphylococci (CoNS), including multidrug-resistant (MDR)
strains, Staphylococcus aureus, and Pseudomonas aeruginosa [4].

| Key Findings | - MIC: Picloxydine showed a bactericidal effect against Staphylococci (both antibiotic-
resistant and susceptible) with an MIC > 13.56 pg/mL [4].

e Direct Exposure: Incubation of bacteria for 15 minutes in a commercial Vitabact eye drop solution
(434 pg/mL) resulted in a total loss of colony-forming units (CFU) for all tested isolates, including
P. aeruginosa [4]. | | Conclusion | The confirmed efficacy against conjunctival bacteria, including
MDR strains, makes picloxydine a promising agent for preventing injection-associated infections [4].

Visualizing the Experimental Workflow

The following diagram illustrates the experimental workflow used to determine the efficacy of picloxydine

in the cited ophthalmic study.
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(Patient Conjunctival Swab]

Analyze Results:
CFU Count & MIC Value

Click to download full resolution via product page

Experimental workflow for evaluating picloxydine's efficacy against ocular pathogens.

The Biguanide Pharmacophore and Picloxydine's Place

Picloxydine belongs to the biguanide family, which shares a common N-C(N)N-C(N)N functional group
[3]. This structure is electron-rich and often exists in a protonated state under physiological conditions,

which is crucial for its biological activity [3].

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s007018?utm_src=pdf-body-img
https://www.smolecule.com/products/s007018?utm_src=pdf-body
https://www.smolecule.com/products/s007018?utm_src=pdf-body
https://www.smolecule.com/products/s007018?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0223523421002270
https://www.sciencedirect.com/science/article/abs/pii/S0223523421002270
https://www.smolecule.com/products/s007018?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

The diagram below situates picloxydine within the broader context of therapeutically important biguanides.
Biguanide Pharmacophore Metformin Proguanil Chlorhexidine Picloxydine
N-C(N)N-C(N)N (Antidiabetic) (Antimalarial) (Antiseptic) (Antiseptic)

Therapeutic Biguanides

Click to download full resolution via product page

Picloxydine's classification within the biguanide family of therapeutic agents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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